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Compound of Interest

Compound Name: 4-Nitropyridine

Cat. No.: B072724

An In-depth Technical Guide to 4-Nitropyridine

For researchers, scientists, and professionals in drug development, 4-Nitropyridine is a pivotal
chemical intermediate. This guide provides a comprehensive overview of its chemical and
physical properties, synthesis protocols, and applications, with a focus on its role in the
creation of novel therapeutic agents.

Core Chemical Identity

4-Nitropyridine is a yellow crystalline solid that serves as a fundamental building block in
organic synthesis. Its core identifiers are essential for accurate sourcing and regulatory

compliance.
Identifier Value
CAS Number 1122-61-8
Molecular Formula CsHaN20:2
Molecular Weight 124.10 g/mol
IUPAC Name 4-nitropyridine
Synonyms Pyridine, 4-nitro-
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Physicochemical Properties

The physicochemical properties of 4-Nitropyridine are critical for its handling, storage, and
application in various chemical reactions.

Property Value

Appearance Yellow crystalline solid

Odor Odorless

Solubility Sparingly soluble in water

pKa 1.61 (at 25°C)

Storage Temperature Inert atmosphere, store in freezer, under -20°C

Synthesis of 4-Nitropyridine

The synthesis of 4-Nitropyridine is a well-established process, often involving the nitration of
pyridine N-oxide followed by deoxygenation. A two-step continuous flow synthesis has been
developed to enhance safety and yield.

Experimental Protocol: Two-Step Continuous Flow
Synthesis

This method minimizes the accumulation of the highly energetic and potentially explosive
nitration product, making it suitable for safer scale-up.

Step 1: Nitration of Pyridine N-oxide to 4-Nitropyridine N-oxide

o Reagents: Pyridine N-oxide, fuming Nitric Acid (HNOs), and concentrated Sulfuric Acid (
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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